Sodium oxalate
Sodium oxalate
Sodium oxalate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999)
Sodium oxalate is an organic sodium salt consisting of sodium and oxalate ions in a 2:1 ratio. It has a role as a poison and a reducing agent. It is an oxalate salt and an organic sodium salt. It contains an oxalate(2-).
A strong dicarboxylic acid occurring in many plants and vegetables. It is produced in the body by metabolism of glyoxylic acid or ascorbic acid. It is not metabolized but excreted in the urine. It is used as an analytical reagent and general reducing agent.
Sodium oxalate is an organic sodium salt consisting of sodium and oxalate ions in a 2:1 ratio. It has a role as a poison and a reducing agent. It is an oxalate salt and an organic sodium salt. It contains an oxalate(2-).
A strong dicarboxylic acid occurring in many plants and vegetables. It is produced in the body by metabolism of glyoxylic acid or ascorbic acid. It is not metabolized but excreted in the urine. It is used as an analytical reagent and general reducing agent.
Brand Name:
Vulcanchem
CAS No.:
62-76-0
VCID:
VC0148030
InChI:
InChI=1S/C2H2O4.2Na/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;/q;2*+1/p-2
SMILES:
C(=O)(C(=O)[O-])[O-].[Na+].[Na+]
Molecular Formula:
Na2C2O4
C2Na2O4
C2Na2O4
Molecular Weight:
134 g/mol
Sodium oxalate
CAS No.: 62-76-0
Reference Standards
VCID: VC0148030
Molecular Formula: Na2C2O4
C2Na2O4
Molecular Weight: 134 g/mol
| CAS No. | 62-76-0 |
|---|---|
| Product Name | Sodium oxalate |
| Molecular Formula | Na2C2O4 C2Na2O4 |
| Molecular Weight | 134 g/mol |
| IUPAC Name | disodium;oxalate |
| Standard InChI | InChI=1S/C2H2O4.2Na/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;/q;2*+1/p-2 |
| Standard InChIKey | ZNCPFRVNHGOPAG-UHFFFAOYSA-L |
| SMILES | C(=O)(C(=O)[O-])[O-].[Na+].[Na+] |
| Canonical SMILES | C(=O)(C(=O)[O-])[O-].[Na+].[Na+] |
| Density | 2.27 at 68 °F (USCG, 1999) |
| Physical Description | Sodium oxalate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999) |
| Description | Sodium oxalate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999) Sodium oxalate is an organic sodium salt consisting of sodium and oxalate ions in a 2:1 ratio. It has a role as a poison and a reducing agent. It is an oxalate salt and an organic sodium salt. It contains an oxalate(2-). A strong dicarboxylic acid occurring in many plants and vegetables. It is produced in the body by metabolism of glyoxylic acid or ascorbic acid. It is not metabolized but excreted in the urine. It is used as an analytical reagent and general reducing agent. |
| Synonyms | Acid, Oxalic Aluminum Oxalate Ammonium Oxalate Chromium (2+) Oxalate Chromium (3+) Oxalate (3:2) Chromium Oxalate Diammonium Oxalate Dilithium Oxalate Dipotassium Oxalate Disodium Oxalate Ferric Oxalate Iron (2+) Oxalate (1:1) Iron (3+) Oxalate Iron Oxalate Magnesium Oxalate Magnesium Oxalate (1:1) Manganese (2+) Oxalate (1:1) Monoammonium Oxalate Monohydrogen Monopotassium Oxalate Monopotassium Oxalate Monosodium Oxalate Oxalate, Aluminum Oxalate, Chromium Oxalate, Diammonium Oxalate, Dilithium Oxalate, Dipotassium Oxalate, Disodium Oxalate, Ferric Oxalate, Iron Oxalate, Magnesium Oxalate, Monoammonium Oxalate, Monohydrogen Monopotassium Oxalate, Monopotassium Oxalate, Monosodium Oxalate, Potassium Oxalate, Potassium Chromium Oxalate, Sodium Oxalic Acid Potassium Chromium Oxalate Potassium Oxalate Potassium Oxalate (2:1) Sodium Oxalate |
| PubChem Compound | 6125 |
| Last Modified | Nov 11 2021 |
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